Cas no 1781520-19-1 ({1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopentyl}methanamine)

• Product Name: {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopentyl}methanamine
• CAS No: 1781520-19-1
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5969697
• PubChem ID: 84788239
• Update Time: 2025-05-30

{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopentyl}methanamine
• 1781520-19-1
• {1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopentyl}methanamine
• EN300-1999453

• Inchi： 1S/C13H23N3/c1-11(2)9-16-12(5-8-15-16)13(10-14)6-3-4-7-13/h5,8,11H,3-4,6-7,9-10,14H2,1-2H3
• InChI Key： WPEBVGCYIOTLGW-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(=CC=N1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopentyl}methanamine

The Compound CAS No. 1781520-19-1: {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopentyl}methanamine

The compound with CAS No. 1781520-19-1, commonly referred to as {1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopentyl}methanamine, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential for use in various industries, including pharmaceuticals, agrochemicals, and materials science.

At its core, the compound consists of a cyclopentane ring fused with a pyrazole moiety, which is further substituted with a 2-methylpropyl group. The presence of the pyrazole ring imparts significant electronic and steric effects, making this compound highly versatile in chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drugs targeting specific biological pathways.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Researchers have demonstrated that derivatives of this compound exhibit potent activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in 2023 revealed that certain analogs of {1-1-(2-methylpropyl)-pyrazol}methanamine display remarkable selectivity towards kinase enzymes, which are critical targets in oncology.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemical research. Its ability to modulate plant growth hormones has led to investigations into its potential as a plant growth regulator. Field trials conducted in 2023 indicated that formulations containing this compound could significantly enhance crop yields under stress conditions such as drought or salinity.

The synthesis of {cyclopentylpyrazole}methanamine derivatives has been optimized through advancements in catalytic processes and green chemistry principles. Modern methodologies now allow for the efficient production of these compounds with high purity and minimal environmental impact. These improvements have made the compound more accessible for large-scale applications across various industries.

From a structural standpoint, the compound's stability and reactivity are influenced by the interplay between its aromatic and aliphatic components. The cyclopentane ring provides rigidity to the molecule, while the pyrazole group introduces aromaticity and hydrogen bonding capabilities. These characteristics make it an ideal candidate for use in materials science, particularly in the development of advanced polymers and coatings with tailored properties.

In conclusion, CAS No. 1781520-pyrazol-methanamine represents a multifaceted compound with vast potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new uses for this compound, it is poised to make significant contributions to scientific progress and industrial innovation.